Potassium Chloride

• CAS No.: 7447-40-7
• Product Name: Potassium Chloride
• Molecular Formula: KCl; ClK
• Molecular Weight: 74.55 g/mol
• IUPAC Name: potassium;chloride
• Standard InChI: InChI=1S/ClH.K/h1H;/q;+1/p-1
• Standard InChIKey: WCUXLLCKKVVCTQ-UHFFFAOYSA-M
• Isomeric SMILES: [Cl-].[K+]
• Impurities: Contaminants: Magnesium sulfate salts; /Chemical grade KCl/ Industrial & Refined grade: Na, Br, SO4, Ca, Ca & Mg, Pb, Fe, Cu, Ni, Cr, Mo, V, Ti; Impurities are usually sodium chloride and magnesium chloride; NaCl, bromide and alkaline earth sulfates, depending on the raw material and production process
• SMILES: [Cl-].[K+]
• Canonical SMILES: [Cl-].[K+]
• Boiling Point: Sublimes at 2732° F (NTP, 1992); Sublimes 1500 °C
• Colorform: White crystals or crystalline powder; Colorless crystals; Colorless, elongated, prismatic, or cubical crystals or as a white granular powde
• Density: 1.984 (NTP, 1992); 1.988 g/cu cm; 1.98 g/cm³
• Melting Point: 1418 °F (NTP, 1992); 770 °C; Mp 773 °; 771 °C; 770-773 °C
• Physical Description: Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992); DryPowder; DryPowder, Liquid; Liquid; OtherSolid; OtherSolid, Liquid; PelletsLargeCrystals; PelletsLargeCrystals, Liquid; Colourless, elongated, prismatic or cubital crystals or white granular powder. Odourless; COLOURLESS HYGROSCOPIC CRYSTALS.
• Description: Potassium Chloride is a metal halide composed of potassium and chloride. Potassium maintains intracellular tonicity, is required for nerve conduction, cardiac, skeletal and smooth muscle contraction, production of energy, the synthesis of nucleic acids, maintenance of blood pressure and normal renal function. This agent has potential antihypertensive effects and when taken as a nutritional supplement may prevent hypokalemia.; Potassium chloride appears as white colorless cubic crystals. Strong saline taste. (NTP, 1992); Potassium chloride is a metal chloride salt with a K(+) counterion. It has a role as a fertilizer. It is a potassium salt and an inorganic chloride.
• Solubility: greater than 100 mg/mL at 68° F (NTP, 1992); Freely soluble; Freely soluble in water. Insoluble in ethanol; In water, 35.5 g/100 g water at 25 °C; 1 g dissolves in 2.8 mL water, 1.8 mL boiling water ... /addtion of/ hydrochloric acid, or sodium chloride, or magnesium chloride, diminishes its solubility in water; Insoluble in ether, acetone; 1 g dissolves in 14 mL glycerol, about 250 mL alcohol. Insoluble in ether, acetone.; Soluble in diethyl ether; Sparingly soluble in ethanol; Water solubility (g/100g) = 28.1 at 1 °C; 31.2 at 10 °C; 34.2 at 20 °C; 37.2 at 30 °C; 40.2 at 40 °C; 43.1 at 50 °C; Solubility in water at 20 °C: good
• Synonyms: Potassium Chloride (KCl); Acronitol; Addi-K; Apo-K; Celeka; Cena-K; Chloropotassuril; Chlorvescent; Clor-K-Zaf; Diffu-K; Durekal; Durules; Durules-K; Dyna-K; E 508; Emplets Potassium Chloride; Enpott; Enseal; K 10; K-Care; K-Contin; K-Dur; K-Lease; K
• PubChem Compound: 4873
• Last Modified: Nov 11 2021